Cas no 16797-71-0 (7H-Purine,2,6-bis(methylthio)-7-b-D-ribofuranosyl-)

• Product name: 7H-Purine,2,6-bis(methylthio)-7-b-D-ribofuranosyl-
• CAS No: 16797-71-0
• MF: C₁₂H₁₆N₄O₄S₂
• MW: 344.40984
• CID: 183288
• PubChem ID: 272248

7H-Purine,2,6-bis(methylthio)-7-b-D-ribofuranosyl- Chemical and Physical Properties

Names and Identifiers

• 7H-Purine,2,6-bis(methylthio)-7-b-D-ribofuranosyl-
• [2,6-(CH2OMe)2C6H3]Br
• 1-bromo-2,6-bis(methoxymethyl)benzene
• 2,6-(MeOCH2)2C6H3Br
• 2,6-bis(methoxymethyl)bromobenzene
• 2-Brom-1,3-bis-(methoxymethyl)-benzol
• AC1LC45Y
• AG-J-03790
• Benzene, 2-bromo-1,3-bis(methoxymethyl)-
• CTK1J6126
• o,o-C6H3(CH2OMe)2Br
• SureCN914915
• 2,6-bis(methylsulfanyl)-7-pentofuranosyl-7h-purine
• 16797-71-0
• DTXSID20937420
• NSC116537
• NSC-116537

• Inchi： InChI=1S/C12H16N4O4S2/c1-21-10-6-9(14-12(15-10)22-2)13-4-16(6)11-8(19)7(18)5(3-17)20-11/h4-5,7-8,11,17-19H,3H2,1-2H3
• InChI Key： ZKGICXHRLZUUHN-UHFFFAOYSA-N
• SMILES： CSC1=NC(SC)=C2N(C3OC(CO)C(O)C3O)C=NC2=N1

Computed Properties

• Exact Mass: 344.06148
• Monoisotopic Mass: 344.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 164Ų
• XLogP3: 0.1

Experimental Properties

• Density: 1.8
• Boiling Point: 710.3°Cat760mmHg
• Flash Point: 383.4°C
• Refractive Index: 1.812
• PSA: 113.52
• LogP: -0.11840